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Compound of Interest

Compound Name: 4-Aminopyridine 1-oxide

Cat. No.: B136073

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminopyridine 1-oxide (CAS 3535-75-9) is a chemical compound often utilized in various
research applications.[1][2] Proper preparation of a stock solution is the first critical step for
ensuring accuracy and reproducibility in subsequent experiments. This document provides a
detailed protocol for the preparation, handling, and storage of a 4-Aminopyridine 1-oxide
stock solution. Due to the hazardous nature of pyridine-based compounds, strict adherence to
safety protocols is mandatory.[3][4]

Chemical and Physical Properties

A summary of the key quantitative data for 4-Aminopyridine 1-oxide is presented below. This
information is essential for accurate calculations and safe handling.
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Property Value References
CAS Number 3535-75-9 (1115116171
Molecular Formula CsHsN20 [1105161[7]
Molecular Weight 110.11 g/mol [L1I51617118]

White to slightly yellow
Appearance , [61[8]
crystalline powder

Solubility Soluble in water and alcohol [6][8]
2°C to 8°C for long-term

Recommended Storage [1][61[9]
storage

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of 4-Aminopyridine 1-oxide.
The final concentration can be adjusted by modifying the initial mass of the compound
accordingly.

1. Materials and Equipment

e 4-Aminopyridine 1-oxide (CAS 3535-75-9) powder

» Solvent: Sterile, nuclease-free deionized water, DMSO, or Ethanol
e Analytical balance

» Weighing paper or boat

e Spatula

o Appropriate-sized volumetric flask (e.g., 10 mL)

o Calibrated pipettes
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» Vortex mixer and/or sonicator

» Sterile, light-protecting storage vials (e.g., amber cryovials)

o Personal Protective Equipment (PPE): Lab coat, chemical-resistant gloves, safety goggles
2. Safety Precautions

e Hazard Warning: 4-Aminopyridine 1-oxide is classified as a dangerous good for transport
and the parent compound, 4-Aminopyridine, is fatal if swallowed and toxic in contact with
skin or if inhaled.[3][4][5] Always consult the Safety Data Sheet (SDS) before handling.[1]

o Conduct all work within a certified chemical fume hood to avoid inhalation of the powder.
o Wear appropriate PPE at all times.

» Avoid direct contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling the compound.

3. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )
Example Calculation for 10 mL of a 10 mM Stock Solution:

» Desired Concentration: 10 mM = 0.010 mol/L

e Final Volume: 10 mL = 0.010 L

e Molecular Weight: 110.11 g/mol

Mass (g) = 0.010 mol/L x 0.010 L x 110.11 g/mol = 0.011011 g =11.01 mg

4. Step-by-Step Procedure

o Preparation: Place a clean, dry weighing boat on the analytical balance and tare the weight.
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» Weighing: Working inside a chemical fume hood, carefully weigh the calculated mass (e.g.,
11.01 mg) of 4-Aminopyridine 1-oxide powder.

o Transfer: Quantitatively transfer the weighed powder into the 10 mL volumetric flask.

» Dissolution: Add approximately 7-8 mL of the selected solvent (e.g., sterile deionized water)
to the volumetric flask.

e Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer at
low speed or a sonicator bath to ensure the powder is completely dissolved.

¢ Volume Adjustment: Once the solid is fully dissolved, carefully add the solvent to the
calibration mark of the volumetric flask.

e Homogenization: Cap the flask securely and invert it 10-15 times to ensure the solution is
homogeneous.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protecting vials. This prevents contamination and degradation from repeated freeze-
thaw cycles.

e Labeling: Clearly label each vial with the compound name, concentration, solvent,
preparation date, and your initials.

o Storage: Store the aliquots at 2-8°C for short-term use or at -20°C for long-term stability.[1][6]

[°]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the preparation of the 4-
Aminopyridine 1-oxide stock solution.
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Preparation & Calculation

1. Calculate Mass
(Molarity x Volume x MW)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Weigh Compound
in Fume Hood

Solution Pvreparation

4. Transfer Powder
to Volumetric Flask

:

5. Add ~70% Solvent

:

6. Dissolve Completely
(Vortex/Sonicate)

\ 4

7. Add Solvent to
Final Volume

\ 4

8. Cap and Invert
to Mix

Stofage
\ L

9. Aliquot into
Sterile Vials

:

10. Store at 2-8°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing 4-Aminopyridine 1-oxide stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of 4-
Aminopyridine 1-oxide Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136073#how-to-prepare-a-stock-solution-of-4-
aminopyridine-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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